Cas no 1354742-79-2 (6-([1,1'-Biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione)

6-([1,1'-Biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione is a specialized organic compound featuring a biphenyl-substituted isoquinoline dione core. Its structural design incorporates a hydroxyl group at the 2-position, enhancing its potential for hydrogen bonding and coordination chemistry. The biphenyl moiety contributes to increased aromaticity and steric bulk, which may improve stability and selectivity in applications such as ligand design or pharmaceutical intermediates. This compound’s rigid fused-ring system offers a stable scaffold for further functionalization, making it a valuable building block in synthetic chemistry. Its unique structure suggests utility in materials science, catalysis, or bioactive molecule development, though specific applications depend on further derivatization and testing.

6-([1,1'-Biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione structure

1354742-79-2 structure

Product Name:6-([1,1'-Biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione

CAS No:1354742-79-2

MF:C₂₁H₁₅NO₃

MW:329.348705530167

CID:5737883

PubChem ID:57393626

Update Time:2026-03-11

6-([1,1'-Biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

- 1354742-79-2
- CHEMBL1928116
- AKOS024261676
- A926266
- 6-([1,1'-Biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione
- 1,3(2H,4H)-Isoquinolinedione, 6-[1,1'-biphenyl]-3-yl-2-hydroxy-
- Inchi： 1S/C21H15NO3/c23-20-13-18-12-17(9-10-19(18)21(24)22(20)25)16-8-4-7-15(11-16)14-5-2-1-3-6-14/h1-12,25H,13H2
- InChI Key： JHAVIQIVACPQBM-UHFFFAOYSA-N
- SMILES： ON1C(CC2C=C(C=CC=2C1=O)C1C=CC=C(C2C=CC=CC=2)C=1)=O

Computed Properties

Exact Mass: 329.10519334g/mol
Monoisotopic Mass: 329.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 513
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 57.6Å²

Experimental Properties

Density: 1.328±0.06 g/cm3(Predicted)
Boiling Point: 585.9±60.0 °C(Predicted)
pka: 7.57±0.20(Predicted)

6-([1,1'-Biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144377-1g	6-([1,1'-biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione	1354742-79-2	95%	1g	$1197	2021-08-05
Chemenu	CM144377-1g	6-([1,1'-biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione	1354742-79-2	95%	1g	$***	2023-03-30
Ambeed	A327861-1g	6-([1,1'-Biphenyl]-3-yl)-2-hydroxyisoquinoline-1,3(2H,4H)-dione	1354742-79-2	95+%	1g	$1280.0	2024-04-24